Cas no 1807291-42-4 (2-Cyano-4,5-dimethylbenzenesulfonyl chloride)

• Product Name: 2-Cyano-4,5-dimethylbenzenesulfonyl chloride
• CAS No: 1807291-42-4
• MF: C₉H₈ClNO₂S
• MW: 229.683320045471
• CID: 5001811
• Update Time: 2023-08-25

2-Cyano-4,5-dimethylbenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-4,5-dimethylbenzenesulfonyl chloride

• Inchi： 1S/C9H8ClNO2S/c1-6-3-8(5-11)9(4-7(6)2)14(10,12)13/h3-4H,1-2H3
• InChI Key： YXYHBFQGXLFUDG-UHFFFAOYSA-N
• SMILES： ClS(C1C(C#N)=CC(C)=C(C)C=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 351
• XLogP3: 2.4
• Topological Polar Surface Area: 66.3